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Compound of Interest

Compound Name: Chromium;yttrium

Cat. No.: B15432597 Get Quote

Yttrium Chromite (YCrO3), a member of the rare-earth orthochromite family, has garnered

significant interest for its potential applications in magnetic refrigeration due to its notable

magnetocaloric effect (MCE) near its magnetic ordering temperature. This technical guide

provides a comprehensive overview of the magnetocaloric properties of YCrO3, detailing

experimental methodologies, presenting key quantitative data, and illustrating the underlying

principles and workflows.

Introduction to the Magnetocaloric Effect in YCrO3
The magnetocaloric effect is a magneto-thermodynamic phenomenon in which a magnetic

material undergoes a change in temperature upon the application or removal of an external

magnetic field under adiabatic conditions.[1] In YCrO3, this effect is most prominent around its

Néel temperature (TN), where a transition from a paramagnetic state to a canted

antiferromagnetic or weak ferromagnetic state occurs, typically in the range of 140-144 K.[2][3]

The magnetic moments of the Cr³⁺ ions are primarily responsible for the magnetic ordering in

YCrO3, as Y³⁺ is non-magnetic.[4] The manipulation of the spin alignment of these Cr³⁺ ions

through an external magnetic field forms the basis of the magnetocaloric effect in this material.

Quantitative Data on Magnetocaloric Properties
The efficiency of a magnetocaloric material is quantified by several parameters, including the

magnetic entropy change (-ΔSM), the adiabatic temperature change (ΔTad), and the relative

cooling power (RCP). The following table summarizes the key magnetocaloric parameters for

YCrO3 and its derivatives as reported in the literature.
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Compound TN (K)
Applied
Field (T)

-ΔSM (J
kg⁻¹ K⁻¹)

RCP (J
kg⁻¹)

Reference

YCrO3 ~140 5 ~0.72 - [5]

YCrO3 136 - - 4.7 [4]

YCr₀.₈₅Mn₀.₁₅

O₃
~132 5 0.186 6.65 [6]

Al-doped

YCrO3 (10%)
130 - - - [4]

Al-doped

YCrO3 (30%)
110 - - - [4]

Al-doped

YCrO3 (50%)
75 - 2.5 - [4]

Experimental Protocols
The characterization of the magnetocaloric effect in YCrO3 involves a series of well-defined

experimental procedures, from sample synthesis to the measurement of magnetic and thermal

properties.

Sample Preparation
Polycrystalline samples of YCrO3 and its doped variants are typically synthesized using

conventional solid-state reaction methods.[6] Thin films can be grown using techniques like

pulsed laser deposition.[2] For polycrystalline synthesis:

Precursor Mixing: High-purity stoichiometric amounts of precursor powders (e.g., Y₂O₃ and

Cr₂O₃) are intimately mixed.

Calcination: The mixture is subjected to multiple cycles of grinding and heating at elevated

temperatures (e.g., 1000-1400 °C) in air for extended periods (e.g., 12-24 hours) to ensure a

homogeneous, single-phase material.

Pelletization: The calcined powder is pressed into pellets under high pressure.
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Sintering: The pellets are sintered at a high temperature (e.g., 1500 °C) to achieve high

density.

Phase purity and crystal structure are confirmed using X-ray diffraction (XRD).

Magnetic Measurements
Magnetic properties are characterized using a magnetometer, such as a Superconducting

Quantum Interference Device (SQUID) or a Vibrating Sample Magnetometer (VSM).

Temperature-Dependent Magnetization (M-T):

The sample is cooled in zero magnetic field (ZFC) to a low temperature (e.g., 5 K).

A small magnetic field (e.g., 100 Oe) is applied, and the magnetization is recorded as the

sample is warmed to a temperature well above TN (e.g., 300 K).

The sample is then cooled back down in the same magnetic field (FC), and the

magnetization is measured again. The peak in the ZFC curve typically indicates the Néel

temperature.

Isothermal Magnetization (M-H):

A series of magnetization versus applied magnetic field (M-H) isotherms are measured at

different temperatures around TN.

For each measurement, the temperature is stabilized, and the magnetic field is swept from

zero to a maximum value (e.g., 5 T or 7 T) and back to zero.

Heat Capacity Measurements
The heat capacity of the material is measured using a calorimeter, often as a function of

temperature in both zero and applied magnetic fields. This data is crucial for the direct

measurement of the adiabatic temperature change and for a more accurate calculation of the

magnetic entropy change.

Calculation of Magnetocaloric Parameters
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Magnetic Entropy Change (-ΔSM): The isothermal magnetic entropy change is calculated

from the M-H isotherm data using the Maxwell relation:

ΔSM(T, H) = ∫₀H (∂M/∂T)H' dH'

In practice, this is often approximated from discrete M-H measurements at different

temperatures.

Relative Cooling Power (RCP): RCP is a measure of the amount of heat that can be

transferred between the cold and hot reservoirs in one ideal refrigeration cycle. It is

calculated as:

RCP = |-ΔSMmax| × δTFWHM

where -ΔSMmax is the maximum magnetic entropy change and δTFWHM is the full width at

half maximum of the -ΔSM versus temperature curve.

Visualizations
Experimental Workflow
The following diagram illustrates the typical workflow for investigating the magnetocaloric effect

in a material like YCrO3.
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Caption: Experimental workflow for MCE characterization.

The Magnetocaloric Effect Cycle
This diagram illustrates the thermodynamic cycle of the magnetocaloric effect.

Caption: Thermodynamic cycle of the magnetocaloric effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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